4,5,6,7-Tetrahydro-2,1-benzisoxazol-3-amine
Overview
Description
“4,5,6,7-Tetrahydro-2,1-benzisoxazol-3-amine” is a chemical compound with the linear formula C7H10N2O . It has a molecular weight of 138.171 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H10N2O/c8-7-5-3-1-2-4-6(5)9-10-7/h1-4,8H2 . This code provides a standard way to encode the molecular structure using text.
Physical And Chemical Properties Analysis
Scientific Research Applications
Chemistry and Structural Studies
4,5,6,7-Tetrahydro-2,1-benzisoxazol-3-amine serves as a fundamental component in the study of cyclic tetraamines and their metal-ion compounds, highlighting the importance of configurational isomerism and structural studies. The cyclic tetraamine 2,5,5,7,9,12,12,14-Octamethyl-1,4,8,11-tetraazacyclotetradecane, which shares structural similarities, demonstrates the complexity of stereochemistry and the critical role of structural determination in chemical research (Curtis, 2012).
Heterocyclic Chemistry
The compound is relevant in the context of benzodiazepines and triazepines, highlighting its potential application in the synthesis of biologically active compounds. The exploration of 2,3-benzodiazepine analogues emphasizes the significance of heterocyclic chemistry in discovering new medicines and addressing diseases without current remedies, underlining the compound's relevance in the synthesis of novel therapeutic agents (Földesi, Volk, & Milen, 2018).
Organic Synthesis
Amino-1,2,4-triazoles, bearing structural resemblance, showcase the versatility of nitrogen-containing heterocycles in organic synthesis, serving as raw materials for pharmaceuticals, dyes, and high-energy materials. This exemplifies the broader utility of compounds like this compound in the fine chemical industry, demonstrating their role in the synthesis of diverse products (Nazarov, Miroshnichenko, Ivakh, & Uspensky, 2021).
Pharmaceutical Research
The compound's relevance is further illustrated in the development of pharmaceuticals, where similar structures, such as 1,2-benzisoxazole derivatives, are recognized as privileged structures due to their diverse biological properties. This highlights the potential of this compound in contributing to the discovery of new drugs, particularly in the treatment of CNS disorders (Uto, 2016).
Environmental and Material Sciences
In environmental and material sciences, compounds with similar functionalities are utilized in advanced oxidation processes for the degradation of hazardous compounds and in the synthesis of metal-organic frameworks for CO2 capture. This underlines the compound's potential applications in environmental remediation and material science (Bhat & Gogate, 2021); (Lin, Kong, & Chen, 2016).
Safety and Hazards
properties
IUPAC Name |
4,5,6,7-tetrahydro-2,1-benzoxazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c8-7-5-3-1-2-4-6(5)9-10-7/h1-4,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRGVRAUXLNRYKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=NOC(=C2C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20392550 |
Source
|
| Record name | 4,5,6,7-Tetrahydro-2,1-benzisoxazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20392550 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13054-47-2 |
Source
|
| Record name | 4,5,6,7-Tetrahydro-2,1-benzisoxazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20392550 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,5,6,7-Tetrahydro-2,1-benzisoxazol-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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